Cas no 6931-84-6 (3,5,8-Trioxa-4-phosphahexacosa-17,20-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z,20Z)-)

• Product Name: 3,5,8-Trioxa-4-phosphahexacosa-17,20-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z,20Z)-
• CAS No: 6931-84-6
• MF: C₄₂H₈₀NO₈P
• MW: 758.06027507782
• CID: 508821
• PubChem ID: 6438359
• Update Time: 2025-04-19

3,5,8-Trioxa-4-phosphahexacosa-17,20-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z,20Z)- Chemical and Physical Properties

Names and Identifiers

• 3,5,8-Trioxa-4-phosphahexacosa-17,20-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z,20Z)-
• [3-hexadecanoyloxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-palmitoyl-2-linoleoylphosphatidylcholine
• 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine
• 2-[(9Z,12Z)-9,12-Octadecadienoyloxy]-3-(palmitoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• ethanaminium, 2-[[hydroxy[3-[(1-oxohexadecyl)oxy]-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propoxy]phosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• 8030-76-0
• 3,5,8-Trioxa-4-phosphahexacosa-17,20-dien-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-(((1-oxohexadecyl)oxy)methyl)-, hydroxide, inner salt, 4-oxide, (Z,Z)-
• 6931-84-6
• 8002-43-5
• SPC-98A
• DTXSID101267331
• PLPC

• Inchi： 1S/C42H80NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h14,16,20-21,40H,6-13,15,17-19,22-39H2,1-5H3/b16-14-,21-20-
• InChI Key： JLPULHDHAOZNQI-AKMCNLDWSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 757.5625
• Monoisotopic Mass: 757.562155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 40
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 12.9

Experimental Properties

• Density: 1.0305 at 24 °C/4 °C
• Melting Point: 236-237 °C
• PSA: 111.19
• LogP: 12.01420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines